Cas no 1806851-11-5 (4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide
• CAS No: 1806851-11-5
• MF: C₇H₄F₂N₄O₄S
• MW: 278.192866325378
• CID: 4879053
• Update Time: 2025-06-15

4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide

• Inchi： 1S/C7H4F2N4O4S/c8-6(9)4-2-12-7(18(11,16)17)5(13(14)15)3(4)1-10/h2,6H,(H2,11,16,17)
• InChI Key： VWKCOBURAINKNG-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C#N)C(C(F)F)=CN=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: -0.1
• Topological Polar Surface Area: 151

Additional information on 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide

Introduction to 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1806851-11-5)

4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1806851-11-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl substituent, and a nitro group, all of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide is particularly noteworthy due to its high degree of functionalization. The presence of the cyano group imparts significant electronic effects, while the difluoromethyl substituent enhances metabolic stability and bioavailability. The nitro group, on the other hand, can be reduced to an amino group under certain conditions, which may influence the compound's pharmacological properties.

Recent studies have highlighted the potential of 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression.

In addition to its anti-inflammatory properties, 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide has also demonstrated promising antiviral activity. A study published in the Antiviral Research journal reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the disruption of viral RNA synthesis and assembly processes.

The pharmacokinetic profile of 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide has been extensively studied to understand its potential for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Moreover, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. Phase II trials are planned to further assess its therapeutic potential in specific disease indications.

The synthetic route for producing 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide has been optimized to ensure high yields and purity. Key steps in the synthesis include the formation of the pyridine ring, introduction of the cyano and difluoromethyl groups, and sulfonation. These processes have been refined to minimize environmental impact and ensure compliance with Good Manufacturing Practices (GMP).

In conclusion, 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1806851-11-5) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies in inflammation, cancer, and viral infections. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.